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Compound of Interest

Compound Name: BMS-794833

Cat. No.: B606251

Providing essential safety and logistical information is paramount for the proper handling and
disposal of laboratory chemicals. For researchers, scientists, and drug development
professionals working with the potent ATP competitive inhibitor BMS-794833, adherence to
strict disposal protocols is crucial for environmental safety and regulatory compliance.

While specific disposal instructions for BMS-794833 are not readily available in public
documentation, established principles of chemical waste management for potent, biologically
active compounds should be rigorously followed. This guide provides a procedural framework
based on general laboratory safety standards.

Core Disposal and Decontamination Procedures

Given that BMS-794833 is a potent inhibitor of c-Met and VEGFR2, all materials coming into
contact with the compound must be treated as hazardous waste.[1][2][3] This includes unused
or expired product, contaminated personal protective equipment (PPE), and any labware used
in its handling.

Step-by-Step Disposal Protocol:

e Segregation of Waste: All waste contaminated with BMS-794833 should be segregated from
general laboratory waste. This includes solid waste (e.g., contaminated gloves, weigh boats,
pipette tips) and liquid waste (e.g., unused solutions).

e Solid Waste Management:
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o Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste
container.

o The container should be made of a material compatible with the solvents used to dissolve
BMS-794833 (e.g., DMSO, DMF).[1][2]

e Liquid Waste Management:

o Collect all liquid waste containing BMS-794833 in a sealed, leak-proof, and clearly labeled
hazardous waste container.

o Avoid mixing with other incompatible chemical waste streams.
e Decontamination of Labware:

o Reusable labware should be decontaminated using a validated procedure. This may
involve soaking in a suitable inactivating agent or thorough washing with a laboratory-
grade detergent followed by solvent rinses. The specific method should be determined by
the institution's environmental health and safety (EHS) department.

o Consultation with EHS: Before initiating disposal, consult with your institution's EHS
department. They will provide specific guidance on approved disposal methods, which may
include incineration or other forms of chemical destruction, in accordance with local, state,
and federal regulations.

o Documentation: Maintain a detailed record of the disposal process, including the date,
quantity of waste, and the disposal method used.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of BMS-794833 is
essential for its safe handling and disposal.
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Property

Value

CAS Number

1174046-72-0[2][4][5]

Molecular Formula

C23H15CIF2N403[2][3][6]

Molecular Weight 468.84 g/mol [2][4][6]
Appearance Solid[4]
Purity >95% - =98%]6][7]
Soluble in DMSO (up to 94 mg/mL) and DMF
Solubility (17 mg/mL).[1][2][5] Insoluble in water and
ethanol.[5]
Storage Store at -20°C or -80°C.[2][4][5]1[7]
Stable for at least 4 years when stored at -20°C.
Stability [2] Stock solutions should be used within 1 year

at -20°C.[4]

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of BMS-794833,

ensuring safety and compliance at each stage.
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BMS-794833 Disposal Workflow

Disclaimer: This information is intended for guidance purposes only and is based on general
laboratory safety principles. Always consult your institution's specific safety data sheets (SDS)
and environmental health and safety (EHS) guidelines before handling or disposing of any
chemical. The product is for research use only and not for human or veterinary use.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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